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Compound of Interest

Compound Name: 3-Bromo-2-nitrobenzoic acid

Cat. No.: B046716 Get Quote

Technical Support Center: 3-Bromo-2-
nitrobenzoic Acid
Welcome to the technical support guide for 3-Bromo-2-nitrobenzoic acid (CAS No. 116529-

61-4). This resource is designed for researchers, scientists, and drug development

professionals to provide clear, actionable guidance for the safe and effective use of this

compound in the laboratory. The following question-and-answer format addresses common

issues and troubleshooting scenarios encountered during experimentation.

Section 1: Compound Identification and Key
Properties
This section provides essential physical and chemical data for quick reference.

Question: What are the fundamental physical and chemical properties of 3-Bromo-2-
nitrobenzoic acid?

Answer: The key properties are summarized in the table below. Understanding these is crucial

for safe handling, storage, and experimental design.
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Property Value Source(s)

Molecular Formula C₇H₄BrNO₄ [1]

Molecular Weight 246.01 g/mol [1]

CAS Number 116529-61-4 [1][2]

Appearance Solid (form may vary) [3]

Hazards

Harmful if swallowed, Causes

skin irritation, Causes serious

eye irritation, May cause

respiratory irritation

[1]

Section 2: Hazard Identification and Personal
Protective Equipment (PPE)
A thorough understanding of the hazards is the foundation of laboratory safety. This section

details the risks and the necessary protective measures.

Question: What are the primary health hazards associated with 3-Bromo-2-nitrobenzoic acid,

and what is the GHS classification?

Answer: 3-Bromo-2-nitrobenzoic acid is classified under the Globally Harmonized System

(GHS) as a hazardous substance. The primary concerns are:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Skin Irritation (Category 2): Causes skin irritation upon direct contact.[1]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1]

Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[1]

These classifications necessitate careful handling and the use of appropriate personal

protective equipment (PPE) at all times.
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Question: What specific PPE is required when working with this compound?

Answer: A multi-layered PPE approach is mandatory to prevent exposure. The rationale for

each piece of equipment is critical for ensuring compliance and safety.

Eye and Face Protection: Chemical safety goggles that comply with OSHA 29 CFR 1910.133

or European Standard EN166 are required.[4] A face shield should be considered if there is a

significant risk of splashing or dust generation. This is to prevent contact with the eyes, which

can cause serious, painful irritation.[4]

Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile rubber).[4]

Gloves must be inspected for integrity before use and removed carefully to avoid

contaminating the skin.[5] This barrier is essential to prevent skin irritation.[1][4]

Respiratory Protection: All handling of the solid compound that may generate dust must be

performed in a certified chemical fume hood or a ventilated enclosure.[4] If engineering

controls are insufficient or during a large spill, a NIOSH/MSHA or European Standard EN

149 approved respirator (such as an N95 dust mask) is necessary to prevent respiratory

tract irritation.[4]

Section 3: Safe Handling, Storage, and Experimental
Protocols
Proper procedures for handling and storage are paramount to maintaining the integrity of the

compound and ensuring user safety.

Question: What are the essential precautions for handling and weighing 3-Bromo-2-
nitrobenzoic acid powder?

Answer: Due to its irritant nature and the risk of inhalation, a strict protocol must be followed.

Protocol: Safe Weighing and Handling of 3-Bromo-2-
nitrobenzoic Acid

Preparation: Before handling, ensure a chemical fume hood is operational. Confirm that an

eyewash station and safety shower are accessible and unobstructed.[4]
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PPE Donning: Put on all required PPE as detailed in Section 2, including a lab coat, safety

goggles, and appropriate gloves.

Transfer to Hood: Keep the container of 3-Bromo-2-nitrobenzoic acid tightly sealed until it

is inside the fume hood.

Weighing: Perform all weighing operations on a balance located within the fume hood or a

ventilated balance enclosure to contain any dust generated.[4]

Handling: Use spatulas and other equipment designated for this compound. Avoid any

actions that could create dust, such as rapid scooping or dropping the material from a height.

Post-Handling: Tightly close the container immediately after use. Clean any contaminated

surfaces and equipment within the hood.

Hygiene: After handling is complete and the area is secured, remove PPE and wash hands

and any exposed skin thoroughly with soap and water.[6] Do not eat, drink, or smoke in the

laboratory area.[7][8]

Question: How should 3-Bromo-2-nitrobenzoic acid be stored to ensure its stability and

safety?

Answer: Proper storage is crucial to prevent degradation and accidents. Store the compound in

a tightly closed container in a dry, cool, and well-ventilated place.[3][6][9] The storage area

should be locked to restrict access. It is incompatible with strong oxidizing agents, so it must be

stored separately from such chemicals.

Section 4: Emergency Procedures and First Aid
Rapid and correct response to an exposure is critical.

Question: What are the immediate first aid steps for an accidental exposure?

Answer: In any case of exposure, it is vital to show the Safety Data Sheet (SDS) to the

attending medical personnel. The following flowchart and steps outline the immediate actions

required.
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Skin Contact Eye Contact Inhalation Ingestion

Exposure Occurs

Immediately take off all
contaminated clothing.

Skin

Rinse cautiously with water
for several minutes.

Eye

Move person to fresh air.

Inhalation

Immediately make victim drink water
(two glasses at most).

Ingestion

Rinse skin with plenty of
water/shower for at least 15 minutes.

If irritation occurs or persists,
get medical advice/attention.

Remove contact lenses,
if present and easy to do.

Continue rinsing.

Call an ophthalmologist or seek
immediate medical attention.

Keep comfortable for breathing.

If feeling unwell, call a
POISON CENTER or doctor.

Do NOT induce vomiting.

Consult a physician.

Click to download full resolution via product page

Caption: Emergency First Aid Response Workflow

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with

plenty of soap and water.[6] If skin irritation develops or persists, seek medical attention.[3]

Eye Contact: Rinse the eyes cautiously with plenty of water for at least 15 minutes, making

sure to also rinse under the eyelids.[3][6] Remove contact lenses if it is safe to do so and

continue rinsing. It is imperative to seek immediate medical attention from an

ophthalmologist.

Inhalation: Move the affected person to an area with fresh air and keep them in a position

that is comfortable for breathing.[6] If the person feels unwell, call a poison control center or

a doctor for medical advice.
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Ingestion: If the substance is swallowed, have the victim drink two glasses of water

immediately. Do not induce vomiting.[6] Seek immediate medical consultation.

Section 5: Spill and Disposal Management
Accidents happen. A clear and logical plan for spill containment and waste disposal is non-

negotiable.

Question: I've spilled a small amount of 3-Bromo-2-nitrobenzoic acid powder on the lab

bench inside a fume hood. How do I clean it up?

Answer: For a small, contained spill, follow this procedure. For larger spills, evacuate the area

and consult with your institution's environmental health and safety (EHS) office.
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Small Spill Occurs

Ensure appropriate PPE is worn
(respirator, goggles, gloves, lab coat).

Restrict access to the area.

Avoid breathing dust.
Ensure ventilation is adequate.

Carefully sweep or shovel the solid
into a suitable, labeled container

for disposal.

Do NOT create dust clouds. Clean the affected area thoroughly
with a wet cloth or paper towels.

Place all cleanup materials into the
same labeled waste container.

Dispose of contents/container to an
approved waste disposal plant.

Click to download full resolution via product page

Caption: Small Spill Cleanup Workflow
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Ensure Safety: Make sure you are wearing the appropriate PPE, including respiratory

protection, as dust will be present.[10] Evacuate non-essential personnel from the immediate

area.

Containment: Prevent the powder from spreading. Do not let the product enter drains.

Cleanup: Carefully take up the dry material using a method that avoids generating dust (e.g.,

gently sweeping or using a plastic dustpan).[9] Place the collected material into a suitable,

clearly labeled, and closed container for disposal.[5][9]

Decontamination: Clean the affected area thoroughly. All materials used for cleanup should

be placed in the hazardous waste container.

Disposal: The waste is classified as hazardous.[9] Dispose of the container through a

licensed and approved waste disposal company, following all local, state, and federal

regulations.[3][6]

Question: How do I dispose of unused or waste 3-Bromo-2-nitrobenzoic acid?

Answer: Unused product and other contaminated waste must be treated as hazardous waste. It

should be disposed of in its original container or a suitable, labeled container.[9] Contact your

institution's EHS department or a licensed professional waste disposal service to arrange for

proper disposal.[5] Do not attempt to dispose of this chemical down the drain or in regular

trash.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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